Cas no 115466-96-1 (1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 115466-96-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD13172904
• CID: 130783
• PubChem ID: 14674861
• Update Time: 2025-08-02

1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-ethoxyphenyl)-2,2-difluoro-
• 1-(4-ethoxyphenyl)-2,2-difluoroethanone
• Ethanone, 1-(4-ethoxyphenyl)-2,2-difluoro- (9CI)
• 1-(4-Ethoxy-phenyl)-2,2-difluoro-ethanone
• 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one
• 115466-96-1
• EN300-1931410
• DTXSID10562907
• CS-0299380
• SCHEMBL9496339

• MDL： MFCD13172904
• Inchi： 1S/C10H10F2O2/c1-2-14-8-5-3-7(4-6-8)9(13)10(11)12/h3-6,10H,2H2,1H3
• InChI Key： UYMIIYVKIRDXQV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)OCC)=O)F

Computed Properties

• Exact Mass: 200.0649
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one

Introduction to 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 115466-96-1)

1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 115466-96-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a fluorinated ketone moiety and an ethoxyphenyl group. These structural features contribute to its diverse applications and potential in various research areas.

The fluorinated ketone functionality in 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one imparts several advantageous properties, such as enhanced lipophilicity, increased metabolic stability, and improved biological activity. These attributes make it an attractive building block for the synthesis of bioactive molecules and pharmaceuticals. Recent studies have highlighted its potential in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the realm of medicinal chemistry, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one has been utilized as a key intermediate in the synthesis of fluorinated analogs of existing drugs. Fluorination is a common strategy employed to enhance the pharmacological properties of drug candidates. For instance, the introduction of fluorine atoms can improve the binding affinity of a drug to its target receptor, reduce its susceptibility to metabolic degradation, and optimize its pharmacokinetic profile. This compound serves as a valuable starting material for such modifications.

Recent research has also explored the use of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one in the development of fluorinated imaging agents for diagnostic purposes. Fluorine-18 (F-18) is a widely used radioisotope in positron emission tomography (PET) imaging due to its favorable physical properties and high sensitivity. The ability to incorporate fluorine into molecular structures has led to the creation of highly specific and sensitive imaging agents that can provide detailed information about biological processes at the molecular level.

In addition to its applications in medicinal chemistry and imaging, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one has shown promise in materials science. The presence of fluorine atoms can significantly alter the physical and chemical properties of materials, making them suitable for various advanced applications. For example, fluorinated polymers derived from this compound exhibit excellent thermal stability, chemical resistance, and low surface energy. These properties make them ideal for use in coatings, adhesives, and other functional materials.

The synthesis of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one typically involves several steps, including the formation of the ethoxyphenyl intermediate and subsequent fluorination reactions. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-ethoxybenzaldehyde with difluoromethyl Grignard reagents followed by oxidation to form the ketone. This method provides good yields and high purity products suitable for further derivatization.

Recent advancements in synthetic methodologies have further optimized the production of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one. For instance, catalytic methods using transition metals have been developed to improve reaction efficiency and reduce environmental impact. These green chemistry approaches not only enhance the sustainability of the synthesis process but also ensure that the final product meets stringent quality standards required for pharmaceutical and industrial applications.

The safety profile of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one is an important consideration for both researchers and industry professionals. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure safe handling practices. These studies have demonstrated that the compound is generally well-tolerated at appropriate concentrations and does not pose significant health hazards when used under controlled conditions.

In conclusion, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one (CAS No. 115466-96-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and diagnostic imaging. Its unique structural features make it an invaluable tool for researchers seeking to develop novel drugs, imaging agents, and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.